Cas no 61993-99-5 (Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-)
61993-99-5 structure
Product Name:Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
CAS No:61993-99-5
MF:C10H8Cl4O2
MW:301.98131942749
CID:461376
PubChem ID:20373770
Update Time:2025-04-19
Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
- 2-(2,3,5-trichlorophenoxy)butanoyl chloride
- 61993-99-5
- SCHEMBL11661711
- DTXSID90606318
-
- Inchi: 1S/C10H8Cl4O2/c1-2-7(10(14)15)16-8-4-5(11)3-6(12)9(8)13/h3-4,7H,2H2,1H3
- InChI Key: HHTWTMBSECPMEU-UHFFFAOYSA-N
- SMILES: ClC(C(CC)OC1C=C(C=C(C=1Cl)Cl)Cl)=O
Computed Properties
- Exact Mass: 299.92804
- Monoisotopic Mass: 299.927840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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